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Compound of Interest

Compound Name: L-Homocitrulline-d3

Cat. No.: B10827520

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized compounds like L-Homocitrulline-d3 is paramount. This guide
provides immediate safety protocols, logistical information, and disposal plans to foster a
secure laboratory environment.

Personal Protective Equipment (PPE)

When handling L-Homocitrulline-d3, a comprehensive approach to personal protection is
critical to minimize exposure and ensure safety. The following PPE is recommended based on
safety data sheets and general laboratory guidelines for powdered chemicals.[1][2][3][4][5]

Minimum PPE Requirements:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations (29 CFR 1910.133) or European Standard EN166 are mandatory to protect
against dust particles and potential splashes.[6]

o Hand Protection: Wear disposable nitrile gloves.[2] For tasks with a higher risk of exposure,
consider double-gloving or using a more robust chemical-resistant glove.[2][7] Gloves must
be inspected before use and removed immediately after contact with the chemical, followed
by hand washing.[2][8]

» Body Protection: A standard laboratory coat should be worn to protect skin and personal
clothing from contamination.[2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10827520?utm_src=pdf-interest
https://www.benchchem.com/product/b10827520?utm_src=pdf-body
https://www.benchchem.com/product/b10827520?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJtbjljbzF2cHJrNjlsOGVzMzE2bW9oczE2YnI4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKOTMyMDhfMTE5MC00OS00X0wtSG9tb2NpdHJ1bGxpbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKOTMyMDhfMTE5MC00OS00X0wtSG9tb2NpdHJ1bGxpbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--883d7b08f9942a370646c65f5c939c39e8f9c85a/MetaSci_MSIJ93208_1190-49-4_L-Homocitrulline.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/PPE/PPE%20Assessment%20Guide.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.solubilityofthings.com/safety-equipment-laboratory
https://www.fishersci.com/store/msds?partNumber=AAA11386&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.dartmouth.edu/laboratory-research-safety/laboratory-safety/personal-protective-equipment-laboratories-0
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://dimi.unige.it/sites/dimi.unige.it/files/pagine/citrullina_0.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/PPE/PPE%20Assessment%20Guide.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.solubilityofthings.com/safety-equipment-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Footwear: Closed-toe shoes are required to protect the feet from potential spills.[2]

Hazard Identification and Safety Precautions

While L-Homocitrulline-d3 is not classified as a hazardous substance for transport, the
unlabeled form, L-Homocitrulline, is associated with certain hazards that should be considered
as precautionary measures.[1][9]

Potential Hazards:

e May cause skin irritation.[1]

» May cause serious eye irritation.[1]
e May cause respiratory irritation.[1]

Precautionary Statements:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Quantitative Data Summary
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Parameter Value Reference
) ) >99% deuterated forms (d1-
Isotopic Enrichment [10]
d3)
Purity 95% [1]
Solubility in Water 2 mg/ml [10]

OSHA PEL

No data available

[1]

NIOSH REL

No data available

[1]

ACGIH TLV

No data available

[1]

Operational Plan: Step-by-Step Handling Protocol

1.

Engineering Controls and Preparation:

Work in a well-ventilated area. For procedures that may generate dust, such as weighing or

aliquoting, a chemical fume hood is recommended.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[1]

. Handling the Compound:

Minimize the generation of dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling the product.[1]

. Storage:

Store in a tightly-closed container.[1]
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» Store at room temperature in a cool, dry, and well-ventilated area.[1][9]

e The compound is stable if stored under recommended conditions. It is advised to re-analyze
for chemical purity after three years.[9]

4. Spill Response:
 In case of a spill, prevent further leakage if it is safe to do so.[1]

o For a dry spill, carefully sweep or vacuum the material and place it into a suitable, labeled
disposal container.[1] Avoid creating dust.[6]

o Consult local regulations for appropriate disposal methods.[1]

Disposal Plan

Dispose of L-Homocitrulline-d3 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[1]

Waste material should be disposed of in an approved waste disposal plant.[1]

Do not allow the product to enter drains, other waterways, or soil.[1]

Contaminated packaging should be disposed of as the unused product.[8]

Workflow for Handling L-Homocitrulline-d3
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Caption: Workflow for the safe handling of L-Homocitrulline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827520?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

